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Compound of Interest

Compound Name: Diallyldiethoxysilane

CAS No.: 13081-67-9

Cat. No.: B3046804

Get Quote

CAS Number: 13081-67-9 Molecular Weight: 200.35 g/mol Formula: C₁₀H₂₀O₂Si

Executive Summary
Diallyldiethoxysilane is a bifunctional organosilane monomer characterized by its dual

reactivity. It possesses two hydrolyzable ethoxy groups and two polymerizable allyl groups

attached to a central silicon atom. This unique structure allows it to participate in both sol-gel

condensation (inorganic network formation) and free-radical polymerization (organic network

formation). It is a critical intermediate in the synthesis of hybrid organic-inorganic materials,

silicon carbide (SiC) ceramic precursors, and cross-linked superabsorbent polymers.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
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Property Data

IUPAC Name Diethoxy(di-2-propen-1-yl)silane

CAS Number 13081-67-9

Molecular Formula C₁₀H₂₀O₂Si

Molecular Weight 200.35 g/mol

Physical State Clear, colorless liquid

Solubility
Soluble in organic solvents (ethanol, toluene,

THF); reacts with water

Refractive Index ~1.43–1.45 (Predicted)

Density ~0.88 g/mL (Predicted)

Structural Analysis
The molecule consists of a tetrahedral silicon center bonded to:

Two Allyl Groups (-CH₂-CH=CH₂): Provide sites for organic crosslinking via addition

polymerization or hydrosilylation.

Two Ethoxy Groups (-O-CH₂CH₃): Provide sites for hydrolysis to form silanols (-Si-OH),

which subsequently condense to form siloxane (-Si-O-Si-) linkages.

Synthesis and Manufacturing
Primary Synthesis Route: Grignard Reaction
The most robust method for synthesizing diallyldiethoxysilane involves the nucleophilic

substitution of ethoxy or chloro groups on a silicon precursor using an allyl magnesium halide

(Grignard reagent).

Protocol Overview:

Reagents: Allyl bromide (or chloride), Magnesium turnings, Tetraethoxysilane (TEOS) or

Diethoxydichlorosilane.
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Solvent: Anhydrous Diethyl Ether or Tetrahydrofuran (THF).

Mechanism:

Step A: Formation of Allylmagnesium Bromide.[1][2][3][4][5]

Step B: Substitution at Silicon.

Critical Process Parameter: Strict moisture control is required. The presence of water will

prematurely hydrolyze the precursor (TEOS) or the product, leading to oligomerization.

Reactivity & Mechanism
Diallyldiethoxysilane acts as a "molecular bridge" between organic and inorganic chemistries.

Dual Curing Mechanism
Inorganic Cure (Hydrolysis/Condensation): Acid or base catalysis promotes the hydrolysis of

ethoxy groups, releasing ethanol and forming a silica-like network.

Organic Cure (Polymerization): Thermal or photo-initiated free radical polymerization of the

allyl double bonds creates carbon chains.

Visualization of Reaction Pathways
The following diagram illustrates the orthogonal reactivity of diallyldiethoxysilane.
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Caption: Orthogonal reaction pathways: Sol-gel condensation (top) and Free-radical

polymerization (bottom).

Applications in Research & Development
Advanced Ceramics (Silicon Carbide Precursors)
Diallyldiethoxysilane is a precursor for Polycarbosilanes. Upon pyrolysis at high temperatures

(>1000°C) in an inert atmosphere, the organic backbone converts to carbon while the silicon

center mineralizes, yielding Silicon Carbide (SiC) ceramics with high purity and thermal

stability.

Superabsorbent Polymers (SAP)
In the synthesis of superabsorbent polymers (e.g., polyacrylates), diallyldiethoxysilane serves

as a crosslinking agent.

Mechanism: The allyl groups copolymerize with acrylic acid, while the silane groups

hydrolyze to form additional crosslinks.

Benefit: Improves the gel strength and absorption capacity under load (AUL) by creating a

more robust 3D network.

Chromatography Stationary Phases
Used to modify silica surfaces for HPLC columns. The ethoxy groups bond to the silica support,

while the allyl groups provide a specific selectivity (pi-pi interactions) or serve as a handle for

further functionalization (e.g., attaching chiral selectors).

Experimental Protocol: Surface Modification
For researchers grafting diallyldiethoxysilane onto silica nanoparticles.

Preparation: Disperse 1.0 g of silica nanoparticles in 50 mL of dry Toluene.

Addition: Add 0.5 mL of Diallyldiethoxysilane (approx. 2.5 mmol).

Catalysis: Add 50 µL of Triethylamine (catalyst).
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Reaction: Reflux at 110°C for 12–24 hours under Nitrogen atmosphere.

Purification: Centrifuge particles, wash 3x with Ethanol to remove unreacted silane.

Curing: Dry in a vacuum oven at 80°C for 4 hours to drive condensation.

Safety & Handling (SDS Summary)
Hazard Class Description Precaution

Flammability Combustible Liquid
Keep away from heat/sparks.

[6] Ground containers.

Health Skin/Eye Irritant
Wear nitrile gloves and safety

goggles.

Reactivity Moisture Sensitive
Store under nitrogen.[7]

Hydrolyzes to release Ethanol.

Storage: Store in a cool, dry place under an inert atmosphere (Nitrogen or Argon). Moisture

ingress will cause the liquid to turn cloudy (oligomerization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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